3-[2-(1-azocanyl)-2-oxoethyl]-4-(3-fluorobenzyl)-2-piperazinone

• IUPAC Name: 3-[2-(azocan-1-yl)-2-oxoethyl]-4-[(3-fluorophenyl)methyl]piperazin-2-one
• InChI: InChI=1S/C20H28FN3O2/c21-17-8-6-7-16(13-17)15-24-12-9-22-20(26)18(24)14-19(25)23-10-4-2-1-3-5-11-23/h6-8,13,18H,1-5,9-12,14-15H2,(H,22,26)
• InChI Key: ZUDGINPCHKAQNP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)CC2C(=O)NCCN2CC3=CC(=CC=C3)F
• Molecular Formula: C20H28FN3O2
• Molecular Weight: 361.5 g/mol

Description

3-[2-(1-azocanyl)-2-oxoethyl]-4-(3-fluorobenzyl)-2-piperazinone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[2-(1-azocanyl)-2-oxoethyl]-4-(3-fluorobenzyl)-2-piperazinone is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 3-[2-(1-azocanyl)-2-oxoethyl]-4-(3-fluorobenzyl)-2-piperazinone exhibits anti-inflammatory and analgesic effects by reducing the levels of pro-inflammatory cytokines and increasing the levels of anti-inflammatory cytokines. The compound has also been found to induce apoptosis in tumor cells by activating certain signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-(1-azocanyl)-2-oxoethyl]-4-(3-fluorobenzyl)-2-piperazinone in lab experiments is its ability to cross the blood-brain barrier, making it a potential candidate for drug delivery to the brain. However, the limitations of using this compound include its low solubility and stability, which can affect its efficacy in experiments.

Future Directions

There are several potential future directions for the study of 3-[2-(1-azocanyl)-2-oxoethyl]-4-(3-fluorobenzyl)-2-piperazinone. One area of research could focus on improving the solubility and stability of the compound to enhance its efficacy in experiments. Another area of research could explore the potential use of the compound as a drug delivery system for the treatment of brain tumors. Additionally, further studies could be conducted to elucidate the mechanism of action of the compound and identify potential targets for drug development.

Synthesis Methods

The synthesis of 3-[2-(1-azocanyl)-2-oxoethyl]-4-(3-fluorobenzyl)-2-piperazinone involves the reaction of 3-fluorobenzylamine and ethyl 2-oxoacetate in the presence of piperazine and sodium carbonate. The reaction is carried out in a solvent mixture of ethanol and water at a temperature of 80°C for 6 hours. The resulting product is purified using column chromatography to obtain the final compound.

Scientific Research Applications

3-[2-(1-azocanyl)-2-oxoethyl]-4-(3-fluorobenzyl)-2-piperazinone has been studied for its potential applications in various fields of research. It has been found to exhibit anti-inflammatory, analgesic, and antitumor activities. The compound has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.